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A Senior Application Scientist's Guide for Researchers and Drug Development Professionals

Editorial Note: While the inquiry specified 3-(4-Methylphenoxy)propanoic acid, a

comprehensive review of scientific literature and agricultural databases reveals a notable

absence of documented applications for this specific isomer in agriculture. However, the closely

related phenoxypropanoic acid, Mecoprop (MCPP), specifically the herbicidally active (R)-(+)-

enantiomer Mecoprop-P, is a widely utilized and well-documented herbicide. This guide,

therefore, focuses on Mecoprop as a representative and commercially significant member of

this chemical class, providing the detailed application notes and protocols relevant to

researchers in the field.

Introduction to Mecoprop: A Synthetic Auxin
Herbicide
Mecoprop, chemically known as (RS)-2-(4-chloro-2-methylphenoxy)propanoic acid, is a

selective, post-emergence herbicide belonging to the phenoxyalkanoic acid group.[1] It is

primarily used for the control of broadleaf weeds in various agricultural and turf settings.[2][3]

The herbicidal activity is almost exclusively attributed to the (R)-(+)-enantiomer, known as

Mecoprop-P.[4][5]
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Chemical and Physical Properties
A thorough understanding of Mecoprop's properties is essential for its effective and safe

application.

Property Value Source

Molecular Formula C₁₀H₁₁ClO₃ [6]

Molecular Weight 214.64 g/mol [6]

Physical State Colorless crystals [6]

Melting Point 93-95 °C [6]

Water Solubility 620 ppm [1]

Vapor Pressure 1.2 x 10⁻⁵ mm Hg at 25°C [6]

Chemical Family Phenoxy acetic acid [1]

Mechanism of Action: Mimicking Natural Plant
Hormones
Mecoprop functions as a synthetic auxin, mimicking the action of the natural plant hormone

indole-3-acetic acid (IAA).[3][7][8] This mimicry leads to a cascade of disruptive effects in

susceptible broadleaf plants:

Uncontrolled Cell Division and Growth: Mecoprop induces rapid and unsustainable cell

division and elongation, leading to abnormal growth in the plant's vascular tissues.[7][9]

Disruption of Physiological Processes: This uncontrolled growth exhausts the plant's energy

reserves and disrupts essential processes such as photosynthesis, respiration, and nutrient

transport.[7]

Visible Symptoms: Symptoms of Mecoprop application include twisting and curling of stems

and leaves (epinasty), followed by chlorosis, necrosis, and eventual plant death.[7]

The selectivity of Mecoprop arises from differences in translocation and metabolism between

susceptible broadleaf weeds and tolerant grass species.[8]
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Caption: Mechanism of action of Mecoprop as a synthetic auxin herbicide.

Agricultural Applications and Protocols
Mecoprop is valued for its selective control of a wide range of broadleaf weeds in cereal crops

and turfgrass.[9][10]

Target Weeds
Mecoprop is effective against numerous annual and perennial broadleaf weeds.[10][11]

Weed Species Common Name Susceptibility Source

Stellaria media Common Chickweed Susceptible [12][13]

Cerastium vulgatum Mouse-ear Chickweed Susceptible [12][13]

Plantago spp. Plantain Susceptible [12][13]

Trifolium spp. Clover Susceptible [12][13]

Ranunculus spp. Buttercup
Moderately

Susceptible
[12][13]

Medicago lupulina Black Medick
Moderately

Susceptible
[11][13]

Glechoma hederacea Creeping Charlie
Moderately

Susceptible
[13]

Application in Cereal Crops (Wheat, Barley, and Oats)
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Protocol for Post-Emergence Broadleaf Weed Control in Cereals:

Crop Stage: Apply Mecoprop when the cereal crop is between the 3-leaf expanded stage

and the early flag leaf (shot blade) stage. The grain is typically 10-15 cm high at this time.[13]

Weed Stage: For optimal results, apply when broadleaf weeds are young and actively

growing, typically in the 2-4 leaf stage.[11][12][13]

Application Rates:

For seedling weeds: 5.5 L/ha.[12][13]

For mature weeds: 7 L/ha.[12][13]

Spray Volume: Use a spray volume of 200-300 L of water per hectare.[11][12][13]

Tank Mixtures: Mecoprop is often formulated or tank-mixed with other herbicides like 2,4-D,

MCPA, or dicamba to broaden the spectrum of weed control.[2][9]

Precautions:

Do not spray on grain that is underseeded with legumes.[11][12][13]

Avoid application during very hot weather or drought conditions.[11]

A plant-back interval of 30 days is required for crops not listed on the product label.[12][13]

Application in Turfgrass
Protocol for Broadleaf Weed Control in Established Turf:

Turf Species: Mecoprop can be used on various turfgrass species including Red fescue,

Bluegrasses, Bentgrasses, and Ryegrasses.[13] It is considered safer on bentgrass than

some other phenoxy herbicides.[1]

Application Rates:

Seedling grasses (at least 2.5 cm high): 5.5 L/ha (60 mL/100 m²).[12]
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Established turf: 8.5 L/ha (90 mL/100 m²).[12]

Spray Volume: Apply in 300 to 400 liters of water per hectare. For smaller areas, use the

recommended rate in 10 L of water per 100 m².[13]

Application Timing: Apply when weeds are actively growing.[13]

Post-Application Care:

Do not water the turf for 24 hours after treatment.[11][13]

It is recommended not to cut the grass for 3-4 days before or after spraying.[13]

Frequency: For good turf management, a maximum of two applications per year is typically

adequate, excluding spot treatments.[12]
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Caption: General workflow for the application of Mecoprop herbicide.
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Safety and Environmental Considerations
Human Health
Mecoprop is classified as slightly toxic (EPA Toxicity Class III), with the signal word "Caution"

on product labels.[9] Potential health effects from exposure include eye and skin irritation.[9] It

is crucial to wear appropriate Personal Protective Equipment (PPE), including chemical-

resistant gloves, long-sleeved shirts, long pants, and protective eyewear during handling and

application.[12]

Environmental Fate
Soil: Mecoprop has a moderate persistence in soil, with a half-life ranging from 3 to 21 days.

[9] It is considered to have high mobility in soil, which may pose a risk of leaching into

groundwater.[9][14]

Water: The substance is harmful to aquatic organisms.[6] Care must be taken to avoid

contamination of water bodies through runoff or spray drift.[12]

Non-Target Organisms: Mecoprop is slightly toxic to birds and bees.[9] Applications should

be made in a manner that minimizes exposure to non-target plants and wildlife.[12]

Resistance Management
Mecoprop is a Group 4 herbicide.[12] To mitigate the development of herbicide resistance, it is

recommended to:

Rotate the use of Mecoprop with herbicides from different groups that control the same

weeds.[12]

Utilize tank mixtures with herbicides from different groups where permitted.[12]

Incorporate Integrated Pest Management (IPM) strategies, including cultural and biological

control methods.[12]

Conclusion
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While direct agricultural applications of 3-(4-Methylphenoxy)propanoic acid are not

documented, the closely related compound Mecoprop is a vital tool in modern agriculture for

the selective control of broadleaf weeds. Its efficacy as a synthetic auxin herbicide, combined

with a well-understood application protocol for various crops and turf, makes it a valuable asset

for growers. Adherence to recommended application rates, timing, and safety precautions is

paramount to ensure effective weed control while minimizing risks to human health and the

environment. Continued research and adherence to resistance management strategies will be

crucial for preserving the utility of Mecoprop and other phenoxy herbicides for future agricultural

use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b147150#applications-of-3-4-methylphenoxy-
propanoic-acid-in-agriculture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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